N-(2-fluoro-5-nitrophenyl)-5-nitropyrimidine-4,6-diamine

• IUPAC Name: 4-N-(2-fluoro-5-nitrophenyl)-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C10H7FN6O4/c11-6-2-1-5(16(18)19)3-7(6)15-10-8(17(20)21)9(12)13-4-14-10/h1-4H,(H3,12,13,14,15)
• InChI Key: ZRNLQKMSMUJDDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])NC2=NC=NC(=C2[N+](=O)[O-])N)F
• Molecular Formula: C10H7FN6O4
• Molecular Weight: 294.20 g/mol
• CAS No.: 681271-27-2

Description

N-(2-fluoro-5-nitrophenyl)-5-nitropyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C10H7FN6O4 and its molecular weight is 294.202. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

N-(2-fluoro-5-nitrophenyl)-5-nitropyrimidine-4,6-diamine derivatives have been synthesized and evaluated for various biological activities. For example, Gorle et al. (2016) synthesized a series of 5-fluoro-N4-(3-(4-substitutedbenzylamino)phenyl)-N2-(4-morpholinophenyl)pyrimidine-2,4-diamine derivatives with significant larvicidal activity against third instar larvae, showcasing the potential of these compounds in pest control and public health (Gorle et al., 2016). Additionally, compounds derived from similar frameworks have shown inhibitory activity against dihydrofolate reductase from Pneumocystis carinii and Toxoplasma gondii, as well as antitumor properties (Robson et al., 1997).

Material Science and Fluorescence Studies

In material science, this compound derivatives have contributed to the development of novel materials. Zhu et al. (2003) explored 4-fluoro-7-nitro-2,1,3-benzoxadiazole derivatives for the analysis of catecholamines and their metabolites, demonstrating the utility of these compounds in developing sensitive analytical methods for biological matrices (Zhu et al., 2003). Furthermore, Yang et al. (2002) reported on organosoluble and optically transparent fluorine-containing polyimides based on similar structures, showcasing applications in electronics and optics due to their outstanding thermal stability and mechanical properties (Yang et al., 2002).

Chemical Synthesis and Characterization

Chemical synthesis and characterization of derivatives of this compound have led to the development of novel compounds with potential applications in various fields. For instance, Feiring et al. (1993) synthesized new polyimides from 2,2′-bis(fluoroalkoxy)benzidines, demonstrating the importance of these compounds in creating materials with low dielectric constants and high thermal stability, suitable for advanced electronic applications (Feiring et al., 1993).